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Compound of Interest

Compound Name: N-Formyilpiperidine

Cat. No.: B045042

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for N-
Formylpiperidine (CAS No. 2591-86-8), a versatile solvent and intermediate in pharmaceutical
and fine chemical synthesis.[1] Adherence to the following protocols and precautions is critical
to ensure a safe laboratory environment.

Hazard Identification and Classification

N-Formylpiperidine is classified as a combustible liquid that is harmful if swallowed and toxic
in contact with skin.[2][3] It is known to cause serious eye irritation, skin irritation, and may
cause respiratory irritation.[2][3][4][5]

GHS Hazard Statements:

H302: Harmful if swallowed.[4][5][6]

H311: Toxic in contact with skin.[4][5][6]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[4][5]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of N-Formylpiperidine is provided

below.
Property Value Source
Molecular Formula C6H11NO [21[31[4]
Molecular Weight 113.16 g/mol [4]
Appearance Colorless to pale yellow liquid [1]
Odor Faint amine-like [1]
Flash Point 91 °C/195.8 °F [31[7]

Boiling Point/Range

Not explicitly stated

Melting Point/Range

Not explicitly stated

Autoignition Temperature

Not available

[3]7]

Solubility

Water soluble

[2]

Refractive Index

~ 1.48 (n 20/D)

[6]

Vapor Density

Vapors may be heavier than air

[7]

Toxicological Data

The toxicological profile of N-Formylpiperidine indicates moderate toxicity. The following table

summarizes available acute toxicity data.
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. Dose/Durati
Test Species Route Result Source
on
Lethal dose,
LD50 Rat Oral 870 ulL/kg ] [8]
50 percent Kill
_ Lethal dose,
LD50 Rabbit Dermal 840 ulL/kg ) [8]
50 percent kill
Lowest
] Subcutaneou ]
LDLo Rabbit 300 mg/kg published [8]
s
lethal dose
Eye Irritation Rabbit Ocular 100 uL Moderate [8]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimizing exposure

risks.

Engineering Controls

e Ventilation: Use only outdoors or in a well-ventilated area.[1] Facilities should be equipped

with adequate general or local explosion-proof ventilation to maintain airborne levels at

acceptable limits.[7]

o Safety Equipment: An eyewash facility and a safety shower must be readily available in the

immediate work area.[7][9]

Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented, including:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3][7] A face shield may also be necessary.[4]

e Skin Protection:
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o Gloves: Wear appropriate protective gloves to prevent skin exposure.[7]

o Clothing: Wear appropriate protective clothing to prevent skin exposure.[7] This includes a
disposable gown made of lint-free, low-permeability fabric with a solid front, long sleeves,
and tight-fitting cuffs.[10]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7] Follow OSHA respirator
regulations found in 29 CFR 1910.134 or European Standard EN 149.[3][7]

Hygiene Practices

e Wash hands thoroughly after handling.[7]
e Do not eat, drink, or smoke when using this product.[1][6]

o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[6]

Storage

« Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances.[7]

o Keep away from heat, sparks, and flame.[7]
o Store in a "flammables-area".[7]
o Store locked up.[1][6]

Emergency Procedures
First Aid Measures

The following diagram outlines the initial response protocol for various exposure routes.
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Exposure Route Immediate Action Follow-up
Ingestion =| Rinse mouth, Do NOT induce vomiting I =| Drink 2-4 cupfuls of milk or water I

Flush eyes with plenty of water for at least 15 minutesl =| Occasionally lift upper and lower eyelids

| Eye Contact |>4I>

Remove contaminated clothing and shoes

| Skin Contact |>—|>| Flush skin with plenty of water for at least 15 minutes|>4l>

1« Get immediate medical aid

Inhalation > Move to fresh air | If breathing is difficult, give oxygen |>

[Intdabeskial

Y

If not breathing, give artificial respiration

Click to download full resolution via product page
Caption: First aid procedures for N-Formylpiperidine exposure.
Detailed First Aid Protocols:

 Inhalation: Remove the individual from exposure and move to fresh air immediately.[7] If
breathing is difficult, administer oxygen.[7] If the individual is not breathing, give artificial
respiration.[7] Seek immediate medical attention.[7]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes.[7] Seek immediate medical attention.[7]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting.[7] If the individual is conscious and alert, rinse their
mouth and have them drink 2-4 cupfuls of milk or water.[7] Seek immediate medical
attention.[7]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide for small fires.[4][7] For large fires, use water spray, fog, or alcohol-resistant foam.[7]
Do NOT use straight streams of water.[7]

o Specific Hazards: N-Formylpiperidine is a combustible liquid.[7] Vapors are heavier than air
and may form an explosive mixture with air.[7] During a fire, irritating and highly toxic gases
may be generated by thermal decomposition or combustion.[7] Containers may explode in
the heat of a fire.[7]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
in pressure-demand, MSHA/NIOSH approved or equivalent, and full protective gear.[7]

Accidental Release Measures

The following workflow outlines the procedure for responding to a spill of N-Formylpiperidine.
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Evacuate personnel and ensure adequate ventilation

i

Remove all sources of ignition
(No smoking, flares, sparks, or flames)

i

Don appropriate Personal Protective Equipment (PPE)
(Respirator, chemical goggles, gloves, protective clothing)

:

Contain the spill
Prevent runoff to sewers and waterways

i

Absorb spill with inert material
(e.g., vermiculite, sand, or earth)

:

Collect absorbed material using spark-proof tools

i

Place in a suitable, closed container for disposal

i

Clean the spill area

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Workflow for N-Formylpiperidine spill response.
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Detailed Spill Response Protocol:

o Evacuation and Ventilation: Immediately evacuate unnecessary personnel from the area.
Ensure adequate ventilation.[4][5]

« Ignition Sources: Remove all sources of ignition.[7] Use spark-proof tools and explosion-
proof equipment.[7]

o Personal Protection: Don the appropriate personal protective equipment as outlined in
Section 4.2.[7]

» Containment: Prevent further leakage or spillage if it is safe to do so.[4] Avoid runoff into
storm sewers and ditches that lead to waterways.[7]

o Absorption: Absorb the spill with an inert material such as vermiculite, sand, or earth.[7]

o Collection: Using spark-proof tools, place the absorbed material into a suitable, closed
container for disposal.[7]

» Disposal: Dispose of the contaminated material as hazardous waste in accordance with
local, state, and federal regulations.[11]

Hierarchy of Controls

To ensure the highest level of safety when working with N-Formylpiperidine, a hierarchy of
controls should be implemented. This approach prioritizes the most effective control measures.
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Elimination
(Not applicable for required use)

Substitution
(Use a less hazardous chemical if possible)

Engineering Controls
(Fume hoods, ventilation, safety showers)

Administrative Controls
(SOPs, training, restricted access)

Personal Protective Equipment
(Goggles, gloves, lab coat, respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing N-Formylpiperidine risks.
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This guide is intended to provide comprehensive safety and handling information for N-
Formylpiperidine. It is imperative that all personnel who handle this substance are thoroughly
trained on its hazards and the necessary safety precautions. Always refer to the most current
Safety Data Sheet (SDS) for this chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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